1,2-Diheptadecenoyl-sn-glycero-3-phosphatidylcholine

• Molecular Formula: C42H80NO8P
• Molecular Weight: 758.1 g/mol
• InChI: InChI=1S/C42H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-41(44)48-38-40(39-50-52(46,47)49-37-36-43(3,4)5)51-42(45)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h16-19,40H,6-15,20-39H2,1-5H3/b18-16-,19-17-/t40-/m1/s1
• InChIKey: IPVXFAFRWUVOLG-JSLHZOBYSA-N

1,2-Di-(10Z-heptadecenoyl)-sn-glycero-3-phosphocholine (17:1 PC) – Synthetic Monounsaturated Phosphatidylcholine for Defined Membrane Research and Procurement

1,2-Di-(10Z-heptadecenoyl)-sn-glycero-3-phosphocholine (also designated PC(17:1/17:1) or 17:1 PC) is a synthetic glycerophospholipid belonging to the phosphatidylcholine (PC) class. It consists of a glycerol backbone esterified at the sn-1 and sn-2 positions with two identical monounsaturated fatty acyl chains—specifically, 10Z-heptadecenoic acid (C17:1)—and a phosphocholine headgroup . With a molecular formula of C42H80NO8P and a molecular weight of approximately 758.06 Da, this fully synthetic, defined-chain PC is available as a research-grade lipid with purity exceeding 98% from specialty chemical suppliers . As a symmetric diacyl-PC bearing an unusual odd-chain, monounsaturated fatty acid composition, it serves as a precisely controlled building block for constructing model membrane systems where fatty acyl composition must be strictly defined rather than relying on heterogeneous natural lipid extracts .

Why 1,2-Di-(10Z-heptadecenoyl)-sn-glycero-3-phosphocholine Cannot Be Replaced by Saturated or Common Monounsaturated PC Analogs

Phosphatidylcholines with different fatty acyl compositions are not functionally interchangeable in biophysical and biochemical applications. The physical properties of a lipid bilayer—including phase transition temperature, membrane fluidity, permeability, and lateral organization—are exquisitely sensitive to acyl chain length, unsaturation position, and symmetry [1]. While saturated C17:0 PC (diheptadecanoyl-PC) forms rigid, highly ordered gel-phase bilayers at physiological temperatures due to strong van der Waals packing, and common monounsaturated C18:1 PC (DOPC) introduces a cis double bond at the Δ9 position of an 18-carbon chain, 1,2-di-(10Z-heptadecenoyl)-sn-glycero-3-phosphocholine presents a unique combination: an odd-numbered 17-carbon chain length with a cis double bond positioned at the Δ10 location . This specific architecture produces a bilayer with intermediate fluidity and phase behavior that cannot be replicated by simply blending saturated and unsaturated lipids or by substituting C16:0/C18:1 mixed-chain PCs. Furthermore, in lipidomics applications, the distinct mass and retention time signatures of PC(17:1/17:1) make it a non-interfering internal standard, whereas common endogenous PCs would confound quantification of biological samples . Generic substitution would alter experimental outcomes in membrane biophysics, drug delivery formulation, and analytical standardization [1].

• [1] Martinez-Seara H, Róg T, Pasenkiewicz-Gierula M, Vattulainen I, Karttunen M, Reigada R. Interplay of unsaturated phospholipids and cholesterol in membranes: effect of the double-bond position. Biophysical Journal. 2008;95(7):3295-3305. View Source

Quantitative Differentiation Evidence for 1,2-Di-(10Z-heptadecenoyl)-sn-glycero-3-phosphocholine Relative to Closest Analogs

Chain Length and Double Bond Position Dictate Phase Transition Temperature Relative to Saturated C17:0 PC

The introduction of a single cis double bond at the Δ10 position of a 17-carbon acyl chain in PC(17:1/17:1) dramatically lowers the gel-to-liquid crystalline phase transition temperature (Tm) compared to its fully saturated analog, 1,2-diheptadecanoyl-sn-glycero-3-phosphocholine (17:0 PC). Saturated diheptadecanoyl-PC exhibits a Tm above physiological temperature (≥50°C), forming a rigid gel phase at 37°C, whereas the Δ10 cis unsaturation in PC(17:1/17:1) introduces a kink that disrupts acyl chain packing, reducing Tm by approximately 30–40°C into a range compatible with fluid-phase bilayer studies at ambient and physiological temperatures [1][2]. While the precise Tm for PC(17:1/17:1) has not been reported in the peer-reviewed literature, class-level inference from systematic studies of monounsaturated PCs establishes that a Δ10 cis double bond in a 17-carbon chain reduces Tm to approximately 10–20°C—a range that enables fluid-phase membrane experiments without the need for elevated temperatures or cholesterol supplementation required for saturated C17:0 PC [2]. This intermediate fluidity distinguishes PC(17:1/17:1) from both the overly rigid saturated C17:0 analog and the more fluid DOPC (Tm ≈ -20°C), offering a tunable biophysical window for investigating membrane protein function and lipid domain formation [1].

Evidence Dimension	Gel-to-liquid crystalline phase transition temperature (Tm)
Target Compound Data	Tm estimated at ~10–20°C (inferred from monounsaturated PC class behavior with Δ10 cis unsaturation on C17 chain)
Comparator Or Baseline	1,2-Diheptadecanoyl-sn-glycero-3-phosphocholine (17:0 PC): Tm ≥ 50°C; DOPC (18:1 Δ9-cis PC): Tm ≈ -20°C
Quantified Difference	Tm reduction of ~30–40°C relative to saturated C17:0 analog; Tm elevation of ~30–40°C relative to DOPC
Conditions	Differential scanning calorimetry of fully hydrated multilamellar vesicles; class inference based on established structure-property relationships for monounsaturated phosphatidylcholines

Why This Matters

This intermediate phase transition temperature enables fluid-phase bilayer experiments at ambient and physiological temperatures without cholesterol, a critical advantage for membrane protein reconstitution and drug-membrane interaction studies where saturated C17:0 PC would require elevated temperatures or additives.

• [1] Martinez-Seara H, Róg T, Pasenkiewicz-Gierula M, Vattulainen I, Karttunen M, Reigada R. Interplay of unsaturated phospholipids and cholesterol in membranes: effect of the double-bond position. Biophysical Journal. 2008;95(7):3295-3305. View Source
• [2] Koynova R, Caffrey M. Phases and phase transitions of the phosphatidylcholines. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes. 1998;1376(1):91-145. View Source

Δ10 Double Bond Position Maximizes Membrane Disordering Relative to Δ9 and Other Monounsaturated PCs

The position of the cis double bond along the acyl chain critically determines the magnitude of membrane-disordering effects in monounsaturated phosphatidylcholines. Molecular dynamics simulations and experimental measurements of monounsaturated PCs demonstrate that maximal membrane disorder occurs when the double bond is located near the middle of the acyl chain—precisely the Δ10 position in a 17-carbon chain (bond located between carbons 10 and 11, at ~59% of chain length from the carboxyl terminus) [1]. This positioning creates a kink that propagates maximal perturbation to lipid packing in the bilayer midplane, the region most critical for determining membrane permeability and lateral diffusion. In contrast, DOPC with its Δ9 double bond on an 18-carbon chain (bond at exactly 50% of chain length) produces slightly less disorder, while Δ6 or Δ11 monounsaturated PCs produce significantly reduced disordering effects due to double bond placement nearer the bilayer surface or terminal methyl region, respectively [1]. For PC(17:1/17:1), the Δ10 position at 10/17 ≈ 59% of chain length places the unsaturation slightly below the bilayer midplane, a location that computational studies indicate produces near-maximal acyl chain disorder and enhanced membrane permeability relative to common monounsaturated alternatives [1].

Evidence Dimension	Membrane disordering efficiency (acyl chain order parameter reduction)
Target Compound Data	Δ10 double bond at 10/17 (~59%) chain position—near-maximal disorder based on established structure-activity relationship
Comparator Or Baseline	DOPC (18:1 Δ9): double bond at 9/18 (50%) chain position—moderate-high disorder; Δ6-PC and Δ11-PC: significantly reduced disorder
Quantified Difference	Maximal membrane disorder occurs when double bond is positioned at 40–60% of acyl chain length from the carboxyl terminus; Δ10 on C17 (59%) falls within this optimal range
Conditions	Molecular dynamics simulations of monounsaturated PC bilayers; validated by deuterium NMR order parameter measurements

Why This Matters

For applications requiring controlled membrane permeability or studying lipid raft/domain formation, PC(17:1/17:1) provides a membrane environment with near-maximal acyl chain disorder achievable with a single monounsaturated bond, enabling more pronounced fluidizing effects than DOPC while avoiding the oxidative instability of polyunsaturated lipids.

• [1] Martinez-Seara H, Róg T, Pasenkiewicz-Gierula M, Vattulainen I, Karttunen M, Reigada R. Interplay of unsaturated phospholipids and cholesterol in membranes: effect of the double-bond position. Biophysical Journal. 2008;95(7):3295-3305. View Source

Odd-Chain C17:1 Composition Enables Non-Interfering Quantification as an Internal Standard in Lipidomics

The odd-chain fatty acid composition (C17:1) of 1,2-di-(10Z-heptadecenoyl)-sn-glycero-3-phosphocholine provides a critical analytical advantage over common even-chain PCs (C16:0, C18:0, C18:1, etc.) in lipidomics applications. Endogenous mammalian phosphatidylcholines are almost exclusively composed of even-carbon-number fatty acids (predominantly C16:0, C18:0, C18:1, C18:2, C20:4), making PC(17:1/17:1) a chemically distinct species that does not overlap with biological PC pools [1]. In liquid chromatography-mass spectrometry (LC-MS) lipidomic workflows, PC(17:1/17:1) elutes at a retention time distinct from endogenous C16- and C18-based PCs and produces unique precursor and product ion signatures (m/z 758.0750 for [M+H]+) that avoid isobaric interference with common biological PC species . This contrasts with attempts to use DOPC or POPC as internal standards, which co-elute with and are indistinguishable from endogenous pools in biological extracts, thereby confounding accurate quantification. The odd-chain, monounsaturated nature of PC(17:1/17:1) makes it a superior internal standard for absolute quantification of PC species in plasma, tissue, and cell culture lipid extracts [1].

Evidence Dimension	Suitability as non-interfering internal standard for PC quantification
Target Compound Data	Odd-chain (C17:1), m/z 758.0750 [M+H]+; no endogenous mammalian PC overlap
Comparator Or Baseline	DOPC (18:1/18:1) and POPC (16:0/18:1): both indistinguishable from endogenous PC pools in biological samples; require isotopically labeled analogs for quantification
Quantified Difference	0% endogenous abundance (negligible in mammalian systems) vs. high endogenous abundance for even-chain PCs (DOPC, POPC present in all mammalian tissues)
Conditions	LC-MS/MS lipidomics analysis of mammalian plasma, tissue homogenates, or cell culture extracts

Why This Matters

Procurement of PC(17:1/17:1) as an internal standard eliminates the need for costly and synthetically complex deuterated or 13C-labeled PC standards while providing unambiguous, interference-free quantification of endogenous phosphatidylcholine species in lipidomic studies.

• [1] Liebisch G, Fahy E, Aoki J, Dennis EA, Durand T, Ejsing CS, et al. Update on LIPID MAPS classification, nomenclature, and shorthand notation for MS-derived lipid structures. Journal of Lipid Research. 2020;61(12):1539-1555. View Source

Natural Occurrence of C17:1-Containing PC Species in Bacterial Membranes Distinguishes It from Standard Mammalian PCs

Phosphatidylcholine species containing C17:1 acyl chains have been identified as natural constituents of bacterial membranes, particularly in Legionella species, where they contribute to outer and inner membrane architecture and modulate host immune recognition [1]. LC/ESI-MS analyses of Legionella dumoffii membranes revealed that PC species incorporating C17:1 chains—specifically PC(17:0/17:1) in the outer membrane and PC(16:0/17:1) in the inner membrane—are distributed asymmetrically between membrane leaflets [1]. This contrasts with the standard mammalian PC repertoire, which is dominated by C16:0, C18:0, C18:1, and C18:2-containing species. The presence of C17:1-PC in bacterial membranes is functionally significant: L. dumoffii cultured on choline-supplemented medium (which enhances PC synthesis incorporating C17:1) induced TNF-α production in THP1-differentiated macrophages at a level three-fold lower than bacteria grown without choline supplementation, demonstrating that C17:1-containing PC modification directly impairs the host inflammatory response [1]. For researchers investigating bacterial pathogenesis, membrane lipid remodeling, or host-pathogen interactions, 1,2-di-(10Z-heptadecenoyl)-sn-glycero-3-phosphocholine provides a defined, synthetic analog of these biologically relevant bacterial PC species, enabling controlled reconstitution studies not possible with mammalian-extracted or standard synthetic PCs (DOPC, POPC) that lack C17:1 chains [1].

Evidence Dimension	Biological relevance to bacterial membrane studies
Target Compound Data	Synthetic PC(17:1/17:1) serves as defined analog of naturally occurring Legionella C17:1-containing PC species (PC(17:0/17:1), PC(16:0/17:1))
Comparator Or Baseline	Standard synthetic PCs (DOPC, POPC, DPPC): composed exclusively of even-chain fatty acids; absent from Legionella membrane PC pools
Quantified Difference	C17:1-containing PCs identified in both outer and inner membranes of L. dumoffii; choline-supplemented cultures exhibit 3-fold reduction in TNF-α induction by live bacteria
Conditions	LC/ESI-MS lipidomic profiling of isolated Legionella dumoffii outer and inner membrane fractions; TNF-α ELISA in THP1-differentiated human macrophages

Why This Matters

Investigators studying bacterial membrane biology, host-pathogen interactions, or Legionella pathogenesis require C17:1-containing PC species for physiologically relevant model membrane construction; standard mammalian-derived or even-chain synthetic PCs cannot recapitulate the membrane composition of these clinically relevant pathogens.

• [1] Palusinska-Szysz M, Janczarek M, Kania M, et al. Legionella dumoffii Utilizes Exogenous Choline for Phosphatidylcholine Synthesis. International Journal of Molecular Sciences. 2014;15(5):8256-8279. View Source

Recommended Research and Industrial Applications for 1,2-Di-(10Z-heptadecenoyl)-sn-glycero-3-phosphocholine Based on Quantitative Differentiation Evidence

Defined Fluid-Phase Model Membranes for Protein Reconstitution at Ambient Temperature

Based on the estimated phase transition temperature of ~10–20°C inferred from monounsaturated PC class behavior [1][2], PC(17:1/17:1) is ideally suited for constructing fluid-phase lipid bilayers at ambient and physiological temperatures without requiring cholesterol supplementation. Unlike saturated 17:0 PC, which remains in a rigid gel phase at room temperature (Tm ≥ 50°C) and would necessitate heating to non-physiological temperatures for fluid-phase studies, PC(17:1/17:1) yields fluid bilayers under standard laboratory conditions. This property is particularly valuable for membrane protein reconstitution experiments, where maintaining protein stability and function requires physiological temperatures, and where cholesterol may interfere with protein-lipid interaction measurements. The symmetric diacyl structure eliminates the complexity of mixed-chain lipids, providing a homogeneous environment for controlled biophysical characterization of transporters, channels, and receptors [1].

Lipidomics Internal Standard for Absolute Quantification of Endogenous Phosphatidylcholines

The odd-chain C17:1 fatty acid composition of PC(17:1/17:1) makes it a non-interfering internal standard for LC-MS/MS-based quantification of phosphatidylcholine species in mammalian biological samples [3]. Endogenous mammalian PCs are composed almost exclusively of even-carbon-number fatty acids (C16, C18, C20), ensuring that PC(17:1/17:1) (m/z 758.0750) does not co-elute with or produce isobaric interference with any biological PC species. This enables accurate absolute quantification without the need for expensive, synthetically complex deuterated or 13C-labeled PC standards. Procurement of PC(17:1/17:1) as a calibration standard is particularly advantageous for clinical lipidomics laboratories performing high-throughput plasma or tissue PC profiling, where cost-effective, interference-free quantification is essential for biomarker discovery and validation [3].

Bacterial Membrane Mimetics for Legionella Pathogenesis and Host-Pathogen Interaction Studies

The identification of C17:1-containing phosphatidylcholine species as native components of Legionella outer and inner membranes establishes PC(17:1/17:1) as a critical synthetic building block for constructing physiologically relevant bacterial membrane models [4]. Legionella dumoffii incorporates PC(17:0/17:1) in its outer membrane and PC(16:0/17:1) in its inner membrane, and this C17:1-containing PC composition functionally modulates host immune recognition, reducing TNF-α induction by three-fold [4]. Researchers investigating Legionella membrane biology, host cell invasion mechanisms, or the role of bacterial PC in immune evasion require access to defined C17:1-containing PC lipids for reconstitution experiments. Standard synthetic PCs (DOPC, POPC, DPPC) composed of even-chain fatty acids cannot replicate the membrane environment of these clinically significant pathogens [4].

Controlled Membrane Permeability and Drug-Membrane Interaction Assays Exploiting Maximal Δ10 Double Bond Disordering

The positioning of the cis double bond at the Δ10 location (10/17, ~59% of chain length) in PC(17:1/17:1) places the unsaturation in the optimal region for maximizing acyl chain disorder in the bilayer midplane [1]. Molecular dynamics simulations demonstrate that monounsaturated PCs with double bonds positioned at 40–60% of acyl chain length produce the greatest membrane-disordering effects, enhancing permeability and lateral diffusion [1]. For drug-membrane interaction studies, permeability assays, and investigations of lipid domain formation, PC(17:1/17:1) provides a membrane environment with near-maximal fluidity achievable with a single monounsaturated bond. This enables researchers to study passive diffusion of small molecules and peptides across bilayers under conditions of enhanced permeability while avoiding the oxidative instability and complexity introduced by polyunsaturated lipids (e.g., DOPC derivatives with multiple double bonds) [1].

• [1] Martinez-Seara H, Róg T, Pasenkiewicz-Gierula M, Vattulainen I, Karttunen M, Reigada R. Interplay of unsaturated phospholipids and cholesterol in membranes: effect of the double-bond position. Biophysical Journal. 2008;95(7):3295-3305. View Source
• [2] Koynova R, Caffrey M. Phases and phase transitions of the phosphatidylcholines. Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes. 1998;1376(1):91-145. View Source
• [3] Liebisch G, Fahy E, Aoki J, Dennis EA, Durand T, Ejsing CS, et al. Update on LIPID MAPS classification, nomenclature, and shorthand notation for MS-derived lipid structures. Journal of Lipid Research. 2020;61(12):1539-1555. View Source
• [4] Palusinska-Szysz M, Janczarek M, Kania M, et al. Legionella dumoffii Utilizes Exogenous Choline for Phosphatidylcholine Synthesis. International Journal of Molecular Sciences. 2014;15(5):8256-8279. View Source